![molecular formula C18H14F3N3O B2940357 2,3,4-trifluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide CAS No. 2034350-99-5](/img/structure/B2940357.png)
2,3,4-trifluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide
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Overview
Description
2,3,4-trifluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is synthesized using a specific method and has been extensively researched for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Scientific Research Applications
Heterocyclic Synthesis
Compounds structurally related to 2,3,4-trifluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide have been utilized in the synthesis of various heterocycles. For example, thiophenylhydrazonoacetates have been used in the creation of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, highlighting the versatility of these compounds in heterocyclic chemistry (Mohareb et al., 2004).
Antiviral Applications
Benzamide-based 5-aminopyrazoles and their derivatives have shown significant antiviral activities against the H5N1 subtype of the influenza A virus, suggesting a promising route for the development of new antiviral agents. These compounds were synthesized through reactions involving benzoyl isothiocyanate with various reagents, displaying the potential of benzamide derivatives in medicinal chemistry (Hebishy et al., 2020).
Agrochemical Applications
Pyrazole carboxamide derivatives, similar in structure to the compound of interest, have been explored for their agrochemical properties. Specifically, novel 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide compounds were synthesized and evaluated for their nematocidal activity against M. incognita, demonstrating the potential utility of such compounds in agriculture (Zhao et al., 2017).
Material Science Applications
The synthesis of well-defined poly(p-benzamide) and block copolymers containing aramide structures has been reported, indicating the use of benzamide derivatives in the development of new materials with specific properties. These materials could find applications in various fields, including electronics, textiles, and biocompatible materials (Yokozawa et al., 2002).
Organic Synthesis
The synthesis of trifluoromethyl-containing polysubstituted aromatic compounds via Diels–Alder reactions highlights the role of trifluoromethylated compounds in organic synthesis. These reactions provide efficient routes to complex aromatic structures, which could be beneficial in pharmaceuticals, agrochemicals, and material science (Kondratov et al., 2015).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could potentially be the case for this compound as well.
Mode of Action
Similar compounds have been shown to interact with their targets and cause changes at the molecular level . For instance, some indole derivatives have been reported to exhibit antiviral activity by inhibiting certain viruses .
Biochemical Pathways
Similar compounds have been found to possess various biological activities, affecting a range of biochemical pathways .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Biochemical Analysis
Biochemical Properties
The exact biochemical properties of 2,3,4-Trifluoro-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide are not fully understood yet. Pyrazole derivatives are known to interact with multiple receptors and bind with high affinity, which can be helpful in developing new useful derivatives .
Cellular Effects
While the specific cellular effects of this compound are not yet fully known, related pyrazole derivatives have shown potent antileishmanial and antimalarial activities . These compounds have been shown to have significant inhibitory effects on certain pathogens, suggesting that they may influence cell function in a similar manner .
Molecular Mechanism
The molecular mechanism of action of this compound is not yet fully understood. Related compounds have been shown to interact with enzymes such as Lm-PTR1, a key enzyme in the metabolism of Leishmania parasites . This interaction is characterized by a lower binding free energy, suggesting a strong binding interaction .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are not yet fully known. Related compounds have shown varying degrees of cytotoxic activities against tumor cell lines over time .
Dosage Effects in Animal Models
The effects of varying dosages of this compound in animal models are not yet fully known. Related compounds have shown significant suppression effects against Plasmodium berghei in mice .
Metabolic Pathways
The metabolic pathways involving this compound are not yet fully known. Related compounds have been shown to interact with key enzymes in the metabolism of certain pathogens .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are not yet fully known. Related compounds have been shown to have desirable fitting patterns in the active sites of certain enzymes .
Subcellular Localization
The subcellular localization of this compound is not yet fully known. Related compounds have been shown to interact with enzymes located in specific compartments within the cell .
Properties
IUPAC Name |
2,3,4-trifluoro-N-[2-(4-phenylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3N3O/c19-15-7-6-14(16(20)17(15)21)18(25)22-8-9-24-11-13(10-23-24)12-4-2-1-3-5-12/h1-7,10-11H,8-9H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHYMVAWNZNCPBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN(N=C2)CCNC(=O)C3=C(C(=C(C=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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